Ethyl levulinate
Ethyl levulinate
Ethyl levulate, also known as fema 2442, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Ethyl levulate exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, ethyl levulate is primarily located in the cytoplasm. Ethyl levulate exists in all eukaryotes, ranging from yeast to humans. Ethyl levulate has a sweet, berry, and floral taste.
Brand Name:
Vulcanchem
CAS No.:
539-88-8
VCID:
VC21226030
InChI:
InChI=1S/C7H12O3/c1-3-10-7(9)5-4-6(2)8/h3-5H2,1-2H3
SMILES:
CCOC(=O)CCC(=O)C
Molecular Formula:
C7H12O3
Molecular Weight:
144.17 g/mol
Ethyl levulinate
CAS No.: 539-88-8
Cat. No.: VC21226030
Molecular Formula: C7H12O3
Molecular Weight: 144.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl levulate, also known as fema 2442, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Ethyl levulate exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, ethyl levulate is primarily located in the cytoplasm. Ethyl levulate exists in all eukaryotes, ranging from yeast to humans. Ethyl levulate has a sweet, berry, and floral taste. |
|---|---|
| CAS No. | 539-88-8 |
| Molecular Formula | C7H12O3 |
| Molecular Weight | 144.17 g/mol |
| IUPAC Name | ethyl 4-oxopentanoate |
| Standard InChI | InChI=1S/C7H12O3/c1-3-10-7(9)5-4-6(2)8/h3-5H2,1-2H3 |
| Standard InChI Key | GMEONFUTDYJSNV-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CCC(=O)C |
| Canonical SMILES | CCOC(=O)CCC(=O)C |
| Boiling Point | 205.8 °C |
| Melting Point | 25 °C <25°C |
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